N'-[(1-methyl-1H-indol-3-yl)methylene]-2-(4-methyl-2-nitrophenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(1-methylindol-3-yl)methylideneamino]-2-(4-methyl-2-nitrophenoxy)acetamide
• InChI: InChI=1S/C19H18N4O4/c1-13-7-8-18(17(9-13)23(25)26)27-12-19(24)21-20-10-14-11-22(2)16-6-4-3-5-15(14)16/h3-11H,12H2,1-2H3,(H,21,24)/b20-10+
• InChI Key: IJWXSUZEAQBMFD-KEBDBYFISA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NN=CC2=CN(C3=CC=CC=C32)C)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=C(C=C1)OCC(=O)N/N=C/C2=CN(C3=CC=CC=C32)C)[N+](=O)[O-]
• Molecular Formula: C19H18N4O4
• Molecular Weight: 366.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the reaction of phenoxy acetic acid hydrazide with different aldehydes to form various hydrazone derivatives. A specific example involves treating 2-methyl phenoxy acetic acid hydrazide with indole carboxaldehyde, characterized by NMR, IR studies, and mass spectral studies, confirmed by single-crystal X-ray diffraction studies (Mamatha et al., 2017).

Molecular Structure Analysis

The molecular structure is typically analyzed through X-ray diffraction, demonstrating the compound's crystallization in specific crystal systems and space groups, revealing detailed insights into its molecular geometry. Intermolecular interactions in the crystal structures can be quantified using methods like the Hirshfeld surface analysis, which highlights the contribution of different contacts to the overall structure (Mamatha et al., 2017).

Chemical Reactions and Properties

Hydrazones undergo a variety of chemical reactions, including with various reagents to form complexes, indicating a versatility that contributes to their chemical significance. These reactions often lead to the formation of products with notable urease inhibitory activities, showcasing the chemical reactivity and potential biological relevance of these compounds (Sheng et al., 2015).

Physical Properties Analysis

The physical properties, including crystallization patterns, molecular geometry, and intermolecular interactions, are crucial for understanding the behavior of these compounds under various conditions. These properties can be elucidated through comprehensive crystallographic studies and techniques like Hirshfeld surface analysis, providing insights into the compound's stability and physical form (Mamatha et al., 2017).

Chemical Properties Analysis

The chemical properties of hydrazones, including reactivity with different chemicals and their behavior under various conditions, highlight their potential for applications in fields ranging from materials science to biochemistry. The formation of complexes with metals and the investigation of their urease inhibitory activities are examples of their diverse chemical properties and applications (Sheng et al., 2015).

Future Directions

Future research could involve synthesizing this compound and studying its reactivity and potential biological activity. It could also involve exploring its potential uses in pharmaceuticals or other applications.